Cas no 107363-01-9 (3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide)

• Product Name: 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide
• CAS No: 107363-01-9
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• MDL: MFCD06200944
• CID: 211499
• PubChem ID: 2763674
• Update Time: 2025-06-11

3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 3-(1H-pyrrol-1-yl)-, hydrazide
• 3-(1H-PYRROL-1-YL)-1-BENZOTHIOPHENE-2-CARBOHYDRAZIDE
• 3-pyrrol-1-yl-1-benzothiophene-2-carbohydrazide
• 3-(1-pyrrolyl)-2-hydrazinocarbonyl[1]benzothiophene
• pyrrolylbenzothiophenecarbohydrazide
• 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carbohydrazide
• DTXSID40377086
• 107363-01-9
• CS-0321381
• MFCD06200944
• AKOS005069880
• J-510434
• A926949
• 2R-1303
• FT-0680222
• 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide

• MDL： MFCD06200944
• Inchi： 1S/C13H11N3OS/c14-15-13(17)12-11(16-7-3-4-8-16)9-5-1-2-6-10(9)18-12/h1-8H,14H2,(H,15,17)
• InChI Key： OLGOTFKDOTUCRV-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=C(C2C=CC=CC1=2)N1C=CC=C1

Computed Properties

• Exact Mass: 257.06200
• Monoisotopic Mass: 257.062283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.42
• Melting Point: 129-132°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.734
• PSA: 88.29000
• LogP: 3.38670

3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD79064)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide

Comprehensive Overview of 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide (CAS No. 107363-01-9)

3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide, with the CAS number 107363-01-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound features a benzothiophene core linked to a pyrrole moiety via a carbohydrazide bridge, making it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and bioimaging technologies.

The structural uniqueness of 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide contributes to its diverse applications. The benzothiophene fragment provides electron-rich aromatic characteristics, while the pyrrole unit introduces nitrogen-based functionality that enhances hydrogen bonding capabilities. This dual functionality explains why scientists frequently search for "benzothiophene derivatives for medicinal chemistry" or "pyrrole-containing bioactive compounds" in academic databases. Recent patent literature suggests this compound may serve as a precursor for developing small molecule therapeutics addressing inflammation-related pathways.

From a synthetic chemistry perspective, CAS 107363-01-9 represents an interesting case study in heterocycle coupling reactions. The formation of the carbohydrazide linkage between the benzothiophene-2-carbonyl and pyrrol-1-yl groups requires precise control of reaction conditions, a topic frequently queried as "optimization of heteroaromatic carbohydrazide synthesis" in chemical forums. Analytical characterization typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, reflecting the compound's structural complexity that challenges routine analysis.

Material scientists have explored 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide for its potential in organic electronics, given the extended π-conjugation system. This aligns with growing industry interest in "organic semiconductor materials" and "small molecule optoelectronic materials." The compound's solid-state packing behavior, influenced by intermolecular hydrogen bonding from the carbohydrazide group, makes it relevant for crystal engineering studies searching for "supramolecular architectures with benzothiophene units."

In biochemical applications, the hydrazide functional group of 107363-01-9 enables covalent modification strategies, explaining frequent searches for "bioconjugation techniques using aromatic hydrazides." Recent studies suggest potential as a metal chelating agent, particularly in designing enzyme inhibitors that target metalloproteins. This positions the compound within trending research areas like "metal-based therapeutic agents" and "metalloenzyme modulation," frequently appearing in grant proposals and interdisciplinary research collaborations.

The stability profile of 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide under various pH conditions makes it suitable for formulation development, addressing common search queries about "pH-stable heterocyclic compounds." Thermal analysis data indicate decomposition temperatures above 200°C, supporting potential applications requiring "thermally robust organic materials." These properties are particularly valuable for researchers investigating "high-temperature compatible organic compounds" for specialized industrial applications.

From an environmental standpoint, preliminary biodegradation studies suggest moderate persistence for CAS 107363-01-9, making "environmental fate of benzothiophene derivatives" a relevant search term for ecological chemists. The compound's photophysical properties, including absorption maxima in the UV-visible range, correlate with growing interest in "UV-absorbing organic molecules" for photoprotection applications. These characteristics position it as a candidate for "molecular sunscreen agents" in cosmetic science research.

In analytical chemistry, 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carbohydrazide serves as an interesting model compound for method development, particularly for "HPLC analysis of heteroaromatic hydrazides." Its distinct chromophore allows sensitive detection, addressing analytical challenges frequently discussed in "trace analysis of complex organics" forums. The compound's solubility profile in various organic solvents makes it relevant for "solvent optimization in organic synthesis" studies.

Future research directions for 107363-01-9 likely include exploration as a pharmacophore in drug design, given increasing publications on "multi-target directed ligands" incorporating similar structural features. The compound's potential in catalysis as a ligand precursor also aligns with green chemistry initiatives searching for "sustainable catalytic systems." These diverse applications ensure continued scientific interest in this structurally intriguing molecule.